![molecular formula C16H19N5O2 B2715813 1-(Oxan-4-yl)-3-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea CAS No. 2097860-05-2](/img/structure/B2715813.png)
1-(Oxan-4-yl)-3-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea
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Description
1-(Oxan-4-yl)-3-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea is a useful research compound. Its molecular formula is C16H19N5O2 and its molecular weight is 313.361. The purity is usually 95%.
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Scientific Research Applications
Substituent Effects on Pyrid-2-yl Ureas
Research into pyrid-2-yl ureas has explored the equilibria between conformational isomers, highlighting how specific substituents influence the formation of these isomers and their binding interactions with molecules like cytosine. Such studies are pivotal in understanding the molecular basis of these compounds' potential as biomolecular scaffolds and their interactions within biological systems. For instance, the presence of electron-withdrawing substituents has been found to enhance intermolecular complexation, demonstrating the tunability of these compounds for specific biochemical interactions (Chia-Hui Chien et al., 2004).
Hydrogel Formation and Anion Tuning
Urea derivatives have been applied in the formation of hydrogels, where the morphology and rheology can be finely tuned via anion interactions. This capability indicates significant potential in material science, particularly in designing responsive materials that can adapt to various environmental conditions based on anionic composition (G. Lloyd & J. Steed, 2011).
Antimicrobial Activity
Urea derivatives have been synthesized for evaluating their antimicrobial properties, showcasing the potential of these compounds in developing new antimicrobial agents. The structure-activity relationship studies of these compounds provide valuable insights into designing molecules with targeted antimicrobial properties, addressing the ongoing challenge of antibiotic resistance (P. V. G. Reddy et al., 2003).
Metallo-Supramolecular Assemblies
The structural versatility of urea derivatives extends to their use in constructing metallo-supramolecular assemblies, where they act as ligands that can bind metal ions and facilitate the formation of complex structures. These assemblies have potential applications in catalysis, environmental remediation, and the development of nanoscale devices, illustrating the broad applicability of urea derivatives in materials science and nanotechnology (Ralf W. Troff et al., 2012).
Properties
IUPAC Name |
1-(oxan-4-yl)-3-[(3-pyridin-4-ylpyrazin-2-yl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O2/c22-16(21-13-3-9-23-10-4-13)20-11-14-15(19-8-7-18-14)12-1-5-17-6-2-12/h1-2,5-8,13H,3-4,9-11H2,(H2,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBTZPDJBMNCPQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1NC(=O)NCC2=NC=CN=C2C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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